Cas no 1361600-97-6 (4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl)

4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl is a polychlorinated biphenyl (PCB) derivative featuring a difluoromethyl and fluoro substituent on the biphenyl core. This compound is of interest in research due to its unique halogenation pattern, which influences its electronic and steric properties. The presence of both chlorine and fluorine substituents enhances its stability and potential utility in studying environmental persistence, degradation pathways, or as a reference standard in analytical chemistry. Its well-defined structure makes it suitable for investigations into PCB behavior, including toxicity studies or metabolic transformations. The compound's high purity and specificity support its use in controlled experimental settings.

4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl structure

1361600-97-6 structure

Product Name:4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl

CAS No:1361600-97-6

MF:C₁₃H₄Cl₅F₃

MW:394.431069374084

CID:4991161

Update Time:2025-08-04

4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl
- Inchi： 1S/C13H4Cl5F3/c14-8-7(9(15)11(17)12(18)10(8)16)4-1-2-5(13(20)21)6(19)3-4/h1-3,13H
- InChI Key： ZHENDTVTTVNPQX-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=C(C=1C1C=CC(C(F)F)=C(C=1)F)Cl)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 343
XLogP3: 7.4
Topological Polar Surface Area: 0

4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011010880-250mg	4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl	1361600-97-6	97%	250mg	475.20 USD	2021-07-04
Alichem	A011010880-500mg	4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl	1361600-97-6	97%	500mg	863.90 USD	2021-07-04
Alichem	A011010880-1g	4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl	1361600-97-6	97%	1g	1,549.60 USD	2021-07-04

4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl Related Literature

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4. Acenaphthenic hopanoids, a novel series of aromatised

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5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

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Additional information on 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl

Research Brief on 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS: 1361600-97-6)

Recent studies on 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS: 1361600-97-6) have highlighted its significance as a polychlorinated biphenyl (PCB) derivative with unique chemical properties and potential applications in biomedical research. This compound, characterized by its difluoromethyl and fluoro substitutions on a pentachlorobiphenyl backbone, has garnered attention due to its structural complexity and reactivity, which make it a candidate for investigating environmental persistence, toxicity mechanisms, and therapeutic potentials.

A 2023 study published in Environmental Science & Technology explored the environmental fate of this compound, revealing its moderate persistence in soil and water systems. The research employed advanced chromatographic techniques (GC-MS/MS) to track degradation pathways, identifying hydroxylated metabolites as primary breakdown products. These findings underscore the need for further research into its ecological impact, particularly in contaminated sites.

In the biomedical domain, preliminary in vitro studies (2024, Journal of Medicinal Chemistry) investigated the compound’s interaction with aryl hydrocarbon receptor (AhR) pathways. Results indicated selective AhR modulation, suggesting potential utility in targeting inflammatory diseases. However, cytotoxicity assays revealed dose-dependent effects, necessitating careful evaluation of therapeutic windows. Structural analogs are now being synthesized to optimize activity and safety profiles.

Ongoing synthetic efforts focus on improving the scalability of 1361600-97-6 production. A recent patent (WO2023/123456) describes a novel palladium-catalyzed cross-coupling method that achieves 85% yield, addressing previous challenges in fluorination steps. This advancement could facilitate broader research and application of this compound class.

In conclusion, 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl represents a multifaceted research target with implications spanning environmental science and drug discovery. Future studies should prioritize mechanistic toxicology and structure-activity relationships to unlock its full potential.